Cas no 455-90-3 (4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE)

4-Nitro-o-toluenediazonium tetrafluoroborate is a diazonium salt commonly employed as a versatile intermediate in organic synthesis, particularly in azo coupling reactions and dye manufacturing. Its tetrafluoroborate counterion enhances stability, making it more manageable for storage and handling compared to other diazonium salts. The nitro group at the 4-position and the methyl group at the ortho-position contribute to its reactivity in electrophilic substitution reactions, enabling precise functionalization of aromatic compounds. This compound is valued for its consistent performance in producing high-purity azo dyes and pigments. Its crystalline form ensures ease of measurement and controlled usage in synthetic applications.
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE structure
455-90-3 structure
Product Name:4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
CAS No:455-90-3
MF:C7H6BF4N3O2
MW:250.946054935455
CID:329396
Update Time:2025-08-10

4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

    • 4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
    • Fast Red RL salt
    • 2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
    • 4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
    • 2-methyl-4-nitro-benzenediazoniutetrafluoroborate(1-)
    • 4-nitro-o-toluenediazoniutetrafluoroborate(1-)
    • 5-nitrotoluene-2-diazonium tetrafluoroborate
    • diazolered4s
    • diazolreds
    • NSC 10338
    • Diazol Red S
    • Inchi： 1S/C7H6N3O2.BF4/c1-5-4-6(10(11)12)2-3-7(5)9-8;2-1(3,4)5/h2-4H,1H3;/q+1;-1
    • InChI Key： YCUOHOLXGMMPNC-UHFFFAOYSA-N
    • SMILES： F[B-](F)(F)F.[O-][N+](C1=CC=C(C(C)=C1)[N+]#N)=O

Computed Properties

  • Exact Mass: 251.04900

Experimental Properties

  • PSA: 73.97000
  • LogP: 4.21098

4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • RTECS：XT0565000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-GO756-200mg
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
 455-90-3 Biological stain
200mg
 ￥166.0 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F67560-5g
2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
 455-90-3
5g
 ¥1488.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F67560-1g
2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
 455-90-3
1g
 ¥458.0 2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010487-1g
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
 455-90-3
1g
 ￥346 2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010487-5g
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
 455-90-3
5g
 ￥1232 2023-09-08
A2B Chem LLC
AI67738-1g
Fast Red RL salt
 455-90-3 Biological stain
1g
 $198.00 2024-04-20

4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:455-90-3)4-硝基-2-甲苯胺
Order Number:LE1644543
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:455-90-3)2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
Order Number:sfd1842;1644543
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Related Literature

Related Categories

455-90-3 (4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:455-90-3)4-硝基-2-甲苯胺
LE1644543
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:455-90-3)2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
sfd1842;1644543
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email